CALCIUM OXIDE
Overview
Description
Calcium oxide, commonly known as quicklime or burnt lime, is a widely used chemical compound with the formula CaO. It is a white, caustic, alkaline, crystalline solid at room temperature. This compound is a key ingredient in various industrial processes and has been an integral part of human life for thousands of years .
Preparation Methods
The limestone is heated to temperatures above 900°C in a lime kiln, resulting in the release of carbon dioxide and the formation of calcium oxide . The reaction is as follows: [ \text{CaCO}_3 \rightarrow \text{CaO} + \text{CO}_2 ]
Chemical Reactions Analysis
Calcium oxide undergoes several types of chemical reactions:
Reaction with Water: this compound reacts exothermically with water to form calcium hydroxide (Ca(OH)₂), a process known as slaking. [ \text{CaO} + \text{H}_2\text{O} \rightarrow \text{Ca(OH)}_2 ]
Reaction with Acids: this compound reacts with acids to form calcium salts and water. For example, with hydrochloric acid, it forms calcium chloride. [ \text{CaO} + 2\text{HCl} \rightarrow \text{CaCl}_2 + \text{H}_2\text{O} ]
Reaction with Carbon Dioxide: this compound reacts with carbon dioxide to form calcium carbonate. [ \text{CaO} + \text{CO}_2 \rightarrow \text{CaCO}_3 ]
Scientific Research Applications
Calcium oxide has a wide range of applications in scientific research:
Biology and Medicine: This compound nanoparticles are explored for their antimicrobial properties and potential use in drug delivery systems.
Industry: It is extensively used in the manufacturing of cement, paper, and high-grade steel.
Mechanism of Action
The primary mechanism of action of calcium oxide involves its strong basic nature. When it reacts with water, it forms calcium hydroxide, which can neutralize acids and regulate pH levels. This property is utilized in various industrial and environmental applications . Additionally, this compound can act as a desiccant, absorbing moisture from the environment .
Comparison with Similar Compounds
- Magnesium oxide (MgO)
- Barium oxide (BaO)
- Strontium oxide (SrO)
Calcium oxide stands out for its versatility and extensive use in various applications, making it a valuable compound in both scientific research and industrial processes.
Properties
IUPAC Name |
calcium;oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.O/q+2;-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRPQOXSCLDDYGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5029631 |
Source
|
| Record name | Calcium oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5029631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
56.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
73018-51-6, 1305-78-8 |
Source
|
| Record name | 1,6-Octadien-3-ol, 3,7-dimethyl-, acid-isomerized | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5029631 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,6-Octadien-3-ol, 3,7-dimethyl-, acid-isomerized | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.070.184 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LIME (CALCIUM OXIDE) | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C7X2M0VVNH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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